
Physical properties of 4-Methylbenzyl cyanide
(boiling point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylbenzyl cyanide

Cat. No.: B1329489 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Methylbenzyl Cyanide

For researchers, scientists, and professionals in drug development, a precise understanding of

the physical characteristics of chemical compounds is fundamental. This document provides a

detailed overview of the key physical properties of 4-Methylbenzyl cyanide (also known as 4-

methylphenylacetonitrile), specifically its boiling point and density. It includes standardized

experimental protocols for the determination of these properties.

Physical Properties of 4-Methylbenzyl Cyanide
4-Methylbenzyl cyanide is a liquid at room temperature.[1] Its key physical properties are

summarized in the table below.
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Physical Property Value Conditions

Boiling Point 242 - 243 °C at 760 mmHg[1][2]

Density 0.992 g/mL at 25 °C[2]

Density / Specific Gravity 0.990 Not specified

Molecular Formula C₉H₉N

Molecular Weight 131.17 g/mol

Melting Point 18 °C[2]

Flash Point 106 °C[1][3] Closed cup[3]

Experimental Protocols
Accurate determination of physical properties is crucial for the synthesis, purification, and

application of chemical compounds. The following are standard methodologies for determining

the boiling point and density of a liquid such as 4-Methylbenzyl cyanide.

Determination of Boiling Point (Capillary Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[4][5][6] This protocol describes the capillary method, often utilizing a Thiele tube for

uniform heating.

Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (fusion tube)

Capillary tube, sealed at one end

Heat source (e.g., Bunsen burner)

Liquid paraffin or other suitable high-boiling liquid
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Stand and clamp

Procedure:

A small quantity of 4-Methylbenzyl cyanide is placed into the small test tube.

A capillary tube, sealed at one end, is placed into the test tube with its open end submerged

in the liquid.[4]

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is clamped and immersed in a Thiele tube filled with liquid paraffin, ensuring

the heat-transfer liquid is not in direct contact with the sample.[4]

The side arm of the Thiele tube is gently heated, allowing convection currents to ensure

uniform temperature distribution.[4]

As the temperature rises, air trapped in the capillary tube will escape, forming a stream of

bubbles.[6]

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.[4]

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the stream of bubbles stops and the liquid

begins to enter the capillary tube.[4] This temperature is recorded.

Determination of Density (Pycnometer or Graduated
Cylinder Method)
Density is the mass of a substance per unit volume.[7] It can be determined by accurately

measuring the mass of a known volume of the liquid.

Apparatus:

Digital balance (accurate to at least 0.01 g)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1329489?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.scribd.com/doc/162048395/02-Exp-1-Boiling-Point-Determination
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://akbis.gantep.edu.tr/yonetim/upload/files/200174-7533.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Graduated cylinder (e.g., 25 mL or 50 mL) or a density bottle (pycnometer) for higher

accuracy[8]

Thermometer

Procedure:

The mass of a clean, dry graduated cylinder or density bottle is measured and recorded

(m₁).[8]

A specific volume of 4-Methylbenzyl cyanide is carefully added to the graduated cylinder

(e.g., 20 mL). The volume (V) is read from the bottom of the meniscus at eye level to avoid

parallax error.[7][8]

The mass of the graduated cylinder containing the liquid is measured and recorded (m₂).[8]

The temperature of the liquid is measured and recorded, as density is temperature-

dependent.[7]

The mass of the liquid (m) is calculated by subtracting the mass of the empty cylinder from

the mass of the filled cylinder (m = m₂ - m₁).[9]

The density (ρ) is then calculated using the formula: ρ = m / V.[8]

For improved accuracy, the measurement should be repeated multiple times, and the

average value calculated.[8]

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its determined physical characteristics.
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Chemical Entity

Physical Properties

4-Methylbenzyl Cyanide
(C₉H₉N)

Boiling Point
(242-243 °C)

is characterized by

Density
(0.992 g/mL at 25 °C)

is characterized by

Click to download full resolution via product page

Fig. 1: Relationship between 4-Methylbenzyl Cyanide and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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